4-(3-Methyl-4-nitrophenyl)sulfanyloxane

• IUPAC Name: 4-(3-methyl-4-nitrophenyl)sulfanyloxane
• InChI: InChI=1S/C12H15NO3S/c1-9-8-11(2-3-12(9)13(14)15)17-10-4-6-16-7-5-10/h2-3,8,10H,4-7H2,1H3
• InChI Key: IZICYCVQRDEEMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)SC2CCOCC2)[N+](=O)[O-]
• Molecular Formula: C12H15NO3S
• Molecular Weight: 253.32 g/mol

Description

4-(3-Methyl-4-nitrophenyl)sulfanyloxane is a sulfur-containing aromatic compound characterized by a tetrahydropyran (oxane) ring linked via a sulfanyl (-S-) group to a 3-methyl-4-nitrophenyl moiety. The nitro group at the para position and methyl group at the meta position on the aromatic ring contribute to its electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Methyl-4-nitrophenyl)sulfanyloxane typically involves the reaction of 3-methyl-4-nitrophenylthiol with an oxirane derivative under controlled conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic attack of the thiol group on the oxirane ring, leading to the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

4-(3-Methyl-4-nitrophenyl)sulfanyloxane undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group can be reduced to an amino group under suitable conditions.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfanyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride can be used.

Substitution: Nucleophiles like thiols, amines, and alkoxides can be employed under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted oxane derivatives.

Scientific Research Applications

4-(3-Methyl-4-nitrophenyl)sulfanyloxane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its reactive functional groups.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(3-Methyl-4-nitrophenyl)sulfanyloxane involves its interaction with various molecular targets. The nitro group can undergo reduction to form reactive intermediates that can interact with biological macromolecules. The sulfanyl group can form covalent bonds with nucleophilic sites in proteins and enzymes, potentially altering their function .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound	Molecular Formula	Functional Groups	Key Structural Features
4-(3-Methyl-4-nitrophenyl)sulfanyloxane	C₁₂H₁₃NO₃S (estimated)	Sulfanyl (-S-), nitro (-NO₂), oxane ring	Oxane ring enhances solubility; sulfanyl linkage
Fenitrothion	C₉H₁₂NO₅PS	Phosphorothioate (P=S), nitro (-NO₂)	Organophosphate ester; insecticidal activity
Benzyl 3-methyl-4-nitrophenyl ether	C₁₄H₁₃NO₃	Ether (-O-), nitro (-NO₂)	Benzyl group increases lipophilicity

Key Observations :

• The sulfanyl group in 4-(3-Methyl-4-nitrophenyl)sulfanyloxane may confer greater hydrolytic stability compared to fenitrothion’s phosphorothioate ester, which is prone to hydrolysis .
• The oxane ring likely improves aqueous solubility relative to fenitrothion’s hydrophobic dimethyl phosphate groups.

Physicochemical Properties

Property	4-(3-Methyl-4-nitrophenyl)sulfanyloxane	Fenitrothion	Benzyl 3-methyl-4-nitrophenyl ether
Molecular Weight	~263.3 g/mol (estimated)	277.23 g/mol	243.26 g/mol
Melting Point	Not reported	Not explicitly stated	71°C
Solubility	Moderate in polar solvents (estimated)	Low water solubility	Low in water; soluble in organic solvents
Stability	Likely stable to hydrolysis	Hydrolyzes in alkaline conditions	Stable under neutral conditions

Key Observations :

• Fenitrothion’s phosphorothioate group makes it susceptible to degradation in alkaline environments, limiting its environmental persistence . In contrast, the sulfanyloxane derivative’s stability may enhance its utility in industrial applications.
• The benzyl ether analog’s higher melting point (71°C) suggests stronger intermolecular forces compared to the oxane derivative .